Cas no 1805656-21-6 (3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride)

• Product Name: 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride
• CAS No: 1805656-21-6
• MF: C₉H₇ClINO₂S
• MW: 355.579852342606
• CID: 5010613
• Update Time: 2025-05-24

3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClINO2S/c1-2-6-3-7(5-12)9(11)8(4-6)15(10,13)14/h3-4H,2H2,1H3
• InChI Key： IBHGTSJDFFJAOP-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=CC=1S(=O)(=O)Cl)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride

3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride: A Comprehensive Overview

The compound 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride (CAS No: 1805656-21-6) is a highly specialized organic chemical with significant applications in modern organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl chloride group substituted with a cyano group at the 3-position, an ethyl group at the 5-position, and an iodine atom at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various chemical reactions and material fabrication processes.

Recent advancements in synthetic chemistry have highlighted the importance of benzenesulfonyl chloride derivatives as versatile building blocks for constructing complex organic molecules. The presence of the cyano group in 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride introduces electron-withdrawing effects, which can enhance the reactivity of the sulfonyl chloride group in nucleophilic substitution reactions. This property is particularly advantageous in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds that are critical in pharmaceuticals, agrochemicals, and advanced materials.

The ethyl group at the 5-position of the benzene ring contributes to the molecule's steric bulk, which can influence reaction selectivity and product stability. This steric effect is especially relevant in catalytic processes where spatial arrangement plays a pivotal role in determining reaction outcomes. Furthermore, the iodine atom at the 2-position introduces additional electronic complexity to the molecule, as iodine's high electronegativity can modulate the electronic environment around the sulfonyl chloride group.

Recent studies have demonstrated that 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride can serve as an effective precursor for synthesizing bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound to construct sulfonamide-based inhibitors targeting key enzymes involved in cancer progression and neurodegenerative diseases. The ability to precisely control substitution patterns on the benzene ring has enabled chemists to design molecules with enhanced bioavailability and selectivity.

In addition to its role in drug discovery, this compound has found applications in polymer chemistry and materials science. The sulfonyl chloride group can undergo polymerization under specific conditions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers are being explored for use in advanced composites, high-tech textiles, and electronic devices where durability and heat resistance are paramount.

The synthesis of 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Modern synthetic strategies often incorporate green chemistry principles, such as using recyclable solvents or minimizing waste generation, to enhance sustainability. Researchers have also explored alternative routes using transition metal catalysts to streamline the synthesis process and improve efficiency.

From a structural perspective, 3-Cyano-5-ethyl-2-iodobenzenesulfonyl chloride exhibits interesting photophysical properties that make it a candidate for applications in optoelectronics. The combination of electron-withdrawing and electron-donating groups on the benzene ring can modulate light absorption characteristics, potentially leading to new materials for solar cells or light-emitting diodes (LEDs). Ongoing investigations aim to optimize these properties for real-world applications.

In conclusion, 3-Cyano-5-Ethyl-2-IodoBenzenesulfonyl Chloride stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure enables it to participate in a wide range of chemical transformations, making it an invaluable tool for researchers in organic synthesis, materials science, and drug discovery. As scientific understanding continues to evolve, this compound is likely to unlock new possibilities for innovation across various industries.